Cas no 829-70-9 (Benzenesulfinic acid, 4-(trifluoromethyl)-)

• Product Name: Benzenesulfinic acid, 4-(trifluoromethyl)-
• CAS No: 829-70-9
• MF: C₇H₅F₃O₂S
• MW: 210.173611402512
• CID: 679830
• PubChem ID: 11218507
• Update Time: 2025-04-19

Benzenesulfinic acid, 4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfinic acid, 4-(trifluoromethyl)-
• 4-(trifluoromethyl)benzenesulfinic acid
• 829-70-9
• JIUIHDUXMVJNKD-UHFFFAOYSA-N
• DTXSID80459113
• SCHEMBL1827236

• Inchi： 1S/C7H5F3O2S/c8-7(9,10)5-1-3-6(4-2-5)13(11)12/h1-4H,(H,11,12)
• InChI Key： JIUIHDUXMVJNKD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(F)(F)F)=CC=1)(=O)O

Computed Properties

• Exact Mass: 209.99623506g/mol
• Monoisotopic Mass: 209.99623506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.5Ų